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Compound of Interest

Compound Name: Methyl 4-amino-3-iodobenzoate

Cat. No.: B009237 Get Quote

Compound Identification and Molecular
Structure
Methyl 4-amino-3-iodobenzoate is a substituted aromatic compound belonging to the

benzoate ester class.[1] Its structure features a benzene ring functionalized with an amino

group (-NH₂), an iodine atom (-I), and a methyl ester group (-COOCH₃). The International

Union of Pure and Applied Chemistry (IUPAC) name for this compound is methyl 4-amino-3-
iodobenzoate.[1]

The strategic placement of these functional groups—an electron-donating amino group and an

electron-withdrawing methyl ester, ortho and para to each other, with a bulky iodine atom

adjacent to the amine—confers a unique reactivity profile, making it a valuable building block in

organic synthesis.

Key Identifiers:

CAS Number: 19718-49-1[1][2][3]

Molecular Formula: C₈H₈INO₂[1][2][3]

InChI Key: MRLVFVTVXSKAMX-UHFFFAOYSA-N[1]
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1. Combine Reactants
- Methyl 4-aminobenzoate

- Iodinating Agent
- CaCO₃

- DCM/MeOH Solvent

2. Heat to Reflux
(Overnight)

Stirring

3. Cool to RT

4. Aqueous Workup
- Wash with sat. NaHSO₃

5. Dry & Concentrate
- Dry over Na₂SO₄

- Concentrate in vacuo

Final Product
Methyl 4-amino-3-iodobenzoate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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